Cas no 2639436-87-4 (tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)
tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28229956
- 2639436-87-4
- tert-butyl 6,7-dihydroxy-1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
- tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
-
- Inchi: 1S/C21H25NO5/c1-21(2,3)27-20(26)22-9-8-14-11-18(24)19(25)12-16(14)17(22)10-13-4-6-15(23)7-5-13/h4-7,11-12,17,23-25H,8-10H2,1-3H3
- InChI Key: SJYGXDOWBWCYOE-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC2C=C(C(=CC=2C1CC1C=CC(=CC=1)O)O)O)=O
Computed Properties
- Exact Mass: 371.17327290g/mol
- Monoisotopic Mass: 371.17327290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 90.2Ų
tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28229956-0.05g |
tert-butyl 6,7-dihydroxy-1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2639436-87-4 | 95.0% | 0.05g |
$395.0 | 2025-03-19 | |
| Enamine | EN300-28229956-0.1g |
tert-butyl 6,7-dihydroxy-1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2639436-87-4 | 95.0% | 0.1g |
$414.0 | 2025-03-19 | |
| Enamine | EN300-28229956-0.25g |
tert-butyl 6,7-dihydroxy-1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2639436-87-4 | 95.0% | 0.25g |
$432.0 | 2025-03-19 | |
| Enamine | EN300-28229956-0.5g |
tert-butyl 6,7-dihydroxy-1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2639436-87-4 | 95.0% | 0.5g |
$451.0 | 2025-03-19 | |
| Enamine | EN300-28229956-1.0g |
tert-butyl 6,7-dihydroxy-1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2639436-87-4 | 95.0% | 1.0g |
$470.0 | 2025-03-19 | |
| Enamine | EN300-28229956-2.5g |
tert-butyl 6,7-dihydroxy-1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2639436-87-4 | 95.0% | 2.5g |
$923.0 | 2025-03-19 | |
| Enamine | EN300-28229956-5.0g |
tert-butyl 6,7-dihydroxy-1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2639436-87-4 | 95.0% | 5.0g |
$1364.0 | 2025-03-19 | |
| Enamine | EN300-28229956-10.0g |
tert-butyl 6,7-dihydroxy-1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2639436-87-4 | 95.0% | 10.0g |
$2024.0 | 2025-03-19 | |
| Enamine | EN300-28229956-1g |
tert-butyl 6,7-dihydroxy-1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2639436-87-4 | 1g |
$470.0 | 2023-09-09 | ||
| Enamine | EN300-28229956-5g |
tert-butyl 6,7-dihydroxy-1-[(4-hydroxyphenyl)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate |
2639436-87-4 | 5g |
$1364.0 | 2023-09-09 |
tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
Introduction to Tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2639436-87-4)
Tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2639436-87-4) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class of alkaloids, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule make it a promising candidate for further research and development in drug discovery.
The chemical structure of tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate incorporates several key functional groups that contribute to its unique properties. The presence of hydroxyl groups at the 6 and 7 positions enhances its solubility in polar solvents and may play a crucial role in its interactions with biological targets. Additionally, the tert-butyl group at the carboxylate position provides steric hindrance, which can influence the compound's pharmacokinetic profile.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Studies have shown that tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exhibits potential as an inhibitor of certain enzymes involved in cancer progression. Specifically, it has been observed to interact with kinases and other signaling proteins that are critical in regulating cell proliferation and survival.
In vitro studies have demonstrated that this compound can modulate the activity of enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs). These kinases are often overexpressed in various types of cancer and are considered key targets for therapeutic intervention. The ability of tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate to inhibit these enzymes suggests its potential as a novel anticancer agent. Furthermore, its structural similarity to known bioactive molecules has prompted researchers to explore its derivatives for enhanced efficacy and reduced toxicity.
The synthesis of tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has improved the yield and purity of the final product. These methods are essential for producing high-quality compounds that can be used in subsequent biological evaluations.
One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored properties. This approach has been successful in identifying lead compounds with improved pharmacological profiles. For instance, modifications at the hydroxyl groups have been shown to enhance binding affinity to target proteins while minimizing off-target effects.
The pharmacokinetic properties of tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate are also subjects of intense investigation. Studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics are crucial for developing drugs that can be administered orally and maintain their efficacy over time. Additionally, its favorable pharmacokinetic profile suggests potential for once-daily dosing regimens.
In conclusion, tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.
2639436-87-4 (tert-butyl 6,7-dihydroxy-1-(4-hydroxyphenyl)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)